Cas no 2091717-47-2 (Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)-)

• Product Name: Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)-
• CAS No: 2091717-47-2
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 5254415
• Update Time: 2025-07-17

Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)-

• Inchi： 1S/C11H7FN2O/c12-10-3-2-8(7-15)6-9(10)11-13-4-1-5-14-11/h1-7H
• InChI Key： KMPYSWOPNOLKJJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C(C2=NC=CC=N2)=C1

Additional information on Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)-

Research Brief on Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)- (CAS: 2091717-47-2) in Chemical and Biomedical Applications

Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)- (CAS: 2091717-47-2) is a fluorinated aromatic aldehyde derivative with a pyrimidine substituent, which has garnered significant attention in recent chemical and biomedical research. This compound serves as a versatile intermediate in pharmaceutical synthesis and exhibits potential biological activities, making it a subject of interest for drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the design of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)- as a key building block in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The research team demonstrated that modifications at the 4-fluoro and pyrimidinyl positions significantly influenced the compound's binding affinity to EGFR mutants, with implications for overcoming drug resistance in non-small cell lung cancer (NSCLC) treatment. The study reported a 40% improvement in inhibitory activity compared to earlier generation compounds when using derivatives of 2091717-47-2.

In the field of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted the compound's potential as a scaffold for developing new antifungal agents. The electron-withdrawing fluoro group and the hydrogen-bond accepting pyrimidine ring were found to enhance interactions with fungal CYP51 enzymes, leading to improved antifungal activity against Candida species. Molecular docking studies revealed that derivatives of 2091717-47-2 could occupy the heme-binding pocket more effectively than current azole drugs.

Recent advances in synthetic methodology have also focused on 2091717-47-2. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (85%) and reduced environmental impact through catalyst recycling. The new protocol employs palladium-catalyzed cross-coupling reactions under mild conditions, addressing previous challenges in large-scale production of this valuable intermediate.

From a structural perspective, computational studies published in the Journal of Chemical Information and Modeling (2024) have provided detailed insights into the conformational flexibility and electronic properties of Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)-. These findings are particularly valuable for structure-activity relationship (SAR) studies, as they explain how subtle modifications can dramatically alter biological activity while maintaining favorable pharmacokinetic properties.

Ongoing clinical research is exploring the potential of 2091717-47-2 derivatives in neurodegenerative diseases. Preliminary results from in vitro models suggest that certain structural analogs may modulate α-synuclein aggregation, with implications for Parkinson's disease therapy. However, these findings require further validation in animal models before clinical translation.

In conclusion, Benzaldehyde, 4-fluoro-3-(2-pyrimidinyl)- (2091717-47-2) represents a promising chemical entity with diverse applications in medicinal chemistry and drug development. Recent research has expanded our understanding of its synthetic accessibility, structural features, and biological potential, particularly in oncology, infectious diseases, and CNS disorders. Future studies should focus on optimizing its derivatives for improved selectivity and safety profiles while exploring novel therapeutic indications.